Cas no 15987-03-8 (Pyrazine, 2-hexyl-3-methyl-)

• Product Name: Pyrazine, 2-hexyl-3-methyl-
• CAS No: 15987-03-8
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1339210
• Update Time: 2024-08-17

Pyrazine, 2-hexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-hexyl-3-methyl-

• Inchi： 1S/C11H18N2/c1-3-4-5-6-7-11-10(2)12-8-9-13-11/h8-9H,3-7H2,1-2H3
• InChI Key： QPYWBTXBGYJXPF-UHFFFAOYSA-N
• SMILES： C1(CCCCCC)=NC=CN=C1C

Computed Properties

• Exact Mass: 178.147
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 0.933±0.06 g/cm3(Predicted)
• Boiling Point: 254.0±35.0 °C(Predicted)
• pka: 1.99±0.10(Predicted)